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Compound of Interest

Compound Name: Solvent Orange 99

Cat. No.: B1165930

The following guide provides essential safety and logistical information for the proper disposal
of Solvent Orange 99, ensuring the safety of laboratory personnel and compliance with
environmental regulations. This protocol is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Before handling Solvent Orange 99, it is crucial to be aware of its hazards and the necessary
safety measures.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Respiratory Protection: If there is a risk of dust formation, wear a self-contained respiratory
protective device[1].

Lab Coat: A standard lab coat should be worn to prevent skin contact.
Handling:

» Avoid the formation of dust, as this product is capable of dust explosion under certain
circumstances[1].
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» Do not eat, drink, or smoke when using this product[1][2].
e Wash hands and skin thoroughly after handling[1][2][3].
o Store in tightly sealed containers in a dry and cool room[1].

Emergency Procedures:

If Swallowed: Rinse mouth and call a poison center or physician if you feel unwell[1][2].

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water[3].

o Eye Contact: Immediately flush the eyes with an emergency eyewash station for at least 15
minutes[4].

e Spills: In case of a spill, avoid dust formation and wear protective clothing. Keep spills and
cleaning runoff out of municipal sewers and open bodies of water[1]. Contain the spillage
with a non-combustible, absorbent material like sand or earth and place it in a designated
waste container[3].

Properties of Solvent Orange 99 Relevant to
Disposal

Understanding the properties of Solvent Orange 99 is essential for its safe disposal.

Property Value Citation(s)
Physical Appearance Yellowish-Orange Powder [5]
Solubility in Water Insoluble [2]
Decomposition Temperature 165°C [1]

Harmful if swallowed, May
Hazards cause long-lasting harmful [11[2]

effects to aquatic life.
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Step-by-Step Disposal Protocol

The disposal of Solvent Orange 99 must be carried out in accordance with local, regional,
national, and international regulations[1][2].

Step 1: Waste Collection

o Collect waste Solvent Orange 99, including contaminated materials (e.g., paper towels,
absorbent pads), in a dedicated, properly labeled hazardous waste container.

e Ensure the container is compatible with the chemical waste[6].
Step 2: Waste Segregation

e Do not mix Solvent Orange 99 waste with other types of waste, especially different solvent
waste streams (e.g., halogenated vs. non-halogenated), unless instructed to do so by your
institution's environmental health and safety (EHS) office[7].

Step 3: Container Labeling

o Clearly label the waste container with the words "Hazardous Waste" and "Solvent Orange
99"[6].

 Include the date of accumulation and any other information required by your institution.
Step 4: Storage
o Keep the waste container tightly sealed except when adding waste[6].

» Store the container in a designated satellite accumulation area (SAA) that is secure and
away from ignition sources[1][6].

Step 5: Disposal Request

e Once the container is full or ready for disposal, contact your institution's EHS office or a
licensed waste disposal contractor to arrange for pickup and disposal[3].
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e The product may be taken to a waste disposal site or an incineration plant after consultation
with the site operator and the responsible authority[1].

Step 6: Container Decontamination

o Empty containers must be triple-rinsed with a suitable solvent before being disposed of or
recycled[6].

e The rinsate from the triple-rinse must be collected and disposed of as hazardous waste[6].

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Solvent
Orange 99.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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